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Compound of Interest

Compound Name: Stibine

CAS No.: 7803-52-3

Cat. No.: B1205547

Get Quote

Abstract and Scope
Stibine (SbH₃), or stibane, is a colorless, highly toxic, and flammable gas utilized in specialized

applications, including as a doping agent in the semiconductor industry.[1][2] Its extreme

toxicity, which is comparable to that of arsine (AsH₃), is primarily characterized by potent

hemolytic activity, leading to severe, often delayed, systemic effects on the blood, kidneys, and

liver.[3][4] The insidious nature of stibine exposure—where symptoms may not manifest for

several hours—coupled with its flammability and explosive decomposition potential,

necessitates exceptionally rigorous handling and storage protocols.[1][4][5] This document

provides a comprehensive guide for researchers, scientists, and professionals, outlining the

essential protocols and the scientific rationale behind them to ensure the safe use of stibine in

a laboratory or manufacturing environment.

Hazard Profile and Toxicology
Stibine is one of the most acutely toxic compounds of antimony.[3] The primary route of

exposure is inhalation.[6]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1205547#bc-rfq
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://en.wikipedia.org/wiki/Stibine
https://www.sinochem-nanjing.com/products/hazardous-chemicals/stibine-cas-7803-52-3.html
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284&sectionid=248383485
https://www.gov.uk/government/publications/arsenic-hydride-properties-incident-management-and-toxicology/arsine-and-stibine-toxicological-overview
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://en.wikipedia.org/wiki/Stibine
https://www.gov.uk/government/publications/arsenic-hydride-properties-incident-management-and-toxicology/arsine-and-stibine-toxicological-overview
https://pubchem.ncbi.nlm.nih.gov/compound/Stibine
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://www.benchchem.com/product/b1205547/docs?utm_src=pdf-body#application-notes-protocols-safe-handling-and-storage-of-stibine-sbh
https://accessmedicine.mhmedical.com/content.aspx?bookid=2284&sectionid=248383485
https://www.kansashealthsystem.com/-/media/Files/PDF/Poisons/Stibine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Toxicity: The toxicity of stibine is distinct from other antimony compounds.[1]

It acts as a powerful hemolytic agent, binding to hemoglobin and causing the rapid

destruction of red blood cells (erythrocytes).[1][3][6] This intravascular hemolysis releases

large amounts of hemoglobin into the bloodstream, leading to secondary effects such as

hemoglobinuria (dark red urine), jaundice, and acute renal failure.[3][4][6]

Symptoms of Exposure: The onset of symptoms is often delayed for several hours post-

exposure.[4][7] Initial signs may include headache, weakness, dizziness, nausea, and

abdominal pain.[4][6][8] These are followed by the characteristic signs of severe hemolysis.

[6] Exposure above the occupational exposure limit could be fatal.[5]

Physical, Chemical, and Safety Properties
Understanding the fundamental properties of stibine is critical for designing safe systems and

procedures. Stibine is heavier than air, meaning it can accumulate in low-lying areas, and it

decomposes slowly at room temperature, a process that can become explosive.[5][7][9]
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Property Value Source(s)

Chemical Formula SbH₃ [1]

Molar Mass 124.8 g/mol [1][9]

Appearance Colorless gas [5][10]

Odor
Disagreeable, like rotten eggs

or garlic
[5][6][7]

Boiling Point -17 °C (1 °F) [1][9]

Melting Point -88 °C (-126 °F) [1][9]

Vapor Density 4.31 (Air = 1) [9][10]

Vapor Pressure >1 atm at 20°C [9][11]

Flammability Extremely flammable gas [7][8][12]

Stability

Decomposes slowly at room

temperature; rapidly at 200°C.

The decomposition is

autocatalytic and can be

explosive.

[1][5][6]

Occupational Exposure Limits and Monitoring
Strict adherence to established exposure limits is mandatory. The significant discrepancy

between older OSHA limits and modern ACGIH recommendations highlights the recognized

high toxicity at very low concentrations.
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Agency /
Guideline

Limit Value (ppm) Value (mg/m³) Source(s)

OSHA PEL 8-hr TWA 0.1 ppm 0.5 mg/m³ [10][13]

NIOSH REL 10-hr TWA 0.1 ppm 0.5 mg/m³ [13]

ACGIH TLV® 8-hr TWA 0.005 ppm [10]

NIOSH IDLH

Immediately

Dangerous to

Life or Health

5 ppm [3][9][13]

Continuous Monitoring: Due to its high toxicity and poor warning properties, continuous gas

detection is essential in any area where stibine is stored or handled.[2][14] Detection systems

should be equipped with audible and visual alarms set to trigger at a fraction of the TLV, and an

emergency alarm at the PEL. Photoionization detectors (PIDs) can be effective for detecting

stibine at low levels.[15]

Hierarchy of Controls: A System for Safe Handling
The most effective safety strategy involves a multi-layered approach known as the hierarchy of

controls. Reliance on Personal Protective Equipment (PPE) alone is insufficient and

unacceptable.

Engineering Controls (Primary Barrier)
Engineering controls are designed to physically isolate personnel from the hazard.

Gas Cabinets and Enclosures: Stibine cylinders must be kept and used in a continuously

ventilated gas cabinet constructed from fire-resistant materials. The cabinet must be

maintained under negative pressure, with the exhaust vented to a dedicated and appropriate

abatement system (e.g., a scrubber or controlled combustion).

Ventilation: All work with stibine must be conducted within a certified laboratory fume hood,

glovebox, or similar ventilated enclosure.[8] Local exhaust ventilation should be positioned at

the point of potential release.[8]
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Process Isolation: Whenever possible, use automated systems for transferring stibine from

its source to the process, minimizing the need for manual connection and disconnection.[8]

Material and Equipment: All piping, tubing, and fittings must be constructed of materials

compatible with stibine (e.g., stainless steel). Use of non-sparking tools and explosion-proof

electrical equipment is mandatory in areas where stibine is present.[8]

Caption: Logical flow for a stibine gas cabinet safety permissive system.

Administrative Controls (Procedural Barrier)
Training: All personnel working with stibine must receive documented, specific training on its

hazards, handling procedures, emergency response, and the use of PPE before being

granted access.[8]

Standard Operating Procedures (SOPs): Detailed, peer-reviewed SOPs must be written for

every procedure involving stibine, from cylinder changes to experimental use.

Restricted Access: Areas where stibine is stored or used must be clearly marked with

warning signs and access must be restricted to authorized personnel only.

Buddy System: Never work with stibine alone. A second person, knowledgeable of the

procedures and emergency response, must be present.

Personal Protective Equipment (PPE) (Last Line of
Defense)
PPE is not a substitute for robust engineering controls. The following PPE is mandatory when a

potential for exposure exists.

Respiratory Protection: Air-purifying respirators are not sufficient for stibine. A supplied-air

respirator (SAR) or a self-contained breathing apparatus (SCBA) is required for any non-

routine operations (e.g., cylinder changes, maintenance) or emergency response.[8] The

table below summarizes NIOSH recommendations.
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Concentration of Stibine
Required Respirator Type (APF =
Assigned Protection Factor)

≤ 1 ppm (APF 10) Any supplied-air respirator (SAR).

≤ 2.5 ppm
(APF 25) Any SAR operated in a continuous-

flow mode.

≤ 5 ppm (IDLH)

(APF 50) Any SAR with a tight-fitting facepiece

in continuous-flow mode; OR any SCBA with a

full facepiece.

Emergency / Unknown

(APF 10,000) Any SCBA with a full facepiece

operated in a pressure-demand or other

positive-pressure mode.

Escape

(APF 50) Any air-purifying, full-facepiece

respirator (gas mask) with an appropriate

canister; OR an escape-type SCBA.

Eye Protection: Non-vented, impact-resistant chemical splash goggles are required.[8] A face

shield worn over the goggles is necessary when connecting or disconnecting lines.[8]

Hand and Body Protection: Wear appropriate protective gloves and clothing to prevent any

skin contact.[8] For handling liquefied gas, cold-insulating gloves are required.[12] In an

emergency situation, a gas-tight chemical protective suit is necessary.[12]

Gas Cylinder Storage Protocols
Proper storage is critical to preventing leaks and catastrophic failures.

Location: Cylinders must be stored in a dedicated, clearly identified, dry, and well-ventilated

area.[8][16] Outdoor storage is preferable if protected from the elements; indoor storage

requires a dedicated, fire-resistant gas storage room with its own ventilation system.[17][18]

The storage area temperature must not exceed 52°C (125°F).[16][17]

Securing Cylinders: All cylinders, whether full or empty, must be stored upright and

individually secured with chains or straps to a wall or fixed rack to prevent falling.[16][18][19]
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Valve protection caps must remain on the cylinder until it is secured and ready for use.[16]

[17]

Segregation: Stibine is incompatible with a wide range of chemicals.[8][20] It must be stored

separately from:

Oxidizing agents (e.g., oxygen, chlorine, nitrates)[8]

Strong acids (e.g., nitric acid, hydrochloric acid)[6][8]

Ammonia, ozone, and halogenated compounds[8] A minimum separation distance of 3

meters (10 feet) is recommended for incompatible gas classes.[18]

Caption: Required segregation of stibine from incompatible materials.

Emergency Response Protocols
Immediate and correct response to an emergency is vital. All personnel must be trained on

these procedures.

Protocol for a Stibine Gas Leak
ALARM: If a gas detector alarm sounds or a leak is suspected, immediately alert all

personnel in the area.

EVACUATE: Evacuate the affected area immediately.[8] Do not attempt to locate the leak

without proper respiratory protection.

ISOLATE: Isolate the area and prevent entry. For a significant leak, isolate the area for at

least 100 meters (330 feet) in all directions.[9]

COMMUNICATE: Notify the institutional Emergency Response Team (ERT) and EH&S

department from a safe location.

RESCUE: Do not attempt to rescue a downed colleague without wearing an SCBA and

proper protective clothing.
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VENTILATE: If it can be done remotely and safely, increase ventilation to the affected area.

[8]

SECURE: From a safe location, initiate any remote emergency shutdown procedures to stop

the flow of gas.[8] Only trained ERT personnel should attempt to approach the source of the

leak.
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Caption: Emergency response flowchart for a suspected stibine leak.
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Fire Response
Stibine is an extremely flammable gas.

If a stibine cylinder or line is on fire but the leak cannot be stopped immediately, do not

extinguish the flame.[8] An uncontrolled release of unburned, toxic gas is often more

dangerous than the fire itself.

Evacuate the area and call emergency services.

For large fires, use water spray or fog from a maximum distance to cool adjacent containers

and prevent them from exploding.[8]

DO NOT use halogenated fire extinguishers, as they can react violently.[8]

First Aid for Exposure
Inhalation: Move the victim to fresh air immediately.[6] If breathing is difficult or has stopped,

trained personnel should provide artificial respiration and oxygen.[5][11] Do not perform

mouth-to-mouth resuscitation.[5] Seek immediate medical attention. All individuals with

suspected exposure must be medically evaluated and observed, as symptoms can be

severely delayed.[5][6]

Skin Contact (Liquefied Gas): This can cause frostbite. Immediately flush the affected area

with copious amounts of lukewarm water. Do not remove clothing that is frozen to the skin.

[12] Seek immediate medical attention.[12]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes. Seek immediate

medical attention.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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